Multicomponent asymmetric reactions mediated by proline lithium salt†

Organic & Biomolecular Chemistry Pub Date: 2010-01-13 DOI: 10.1039/B924158B

Abstract

The multicomponent reaction between proline lithium salt, 2-cyclohexen-1-one and aliphatic aldehydes affords the 4-alkylidene-2-cyclohexen-1-ones, which are interesting fragrances, and bicyclic amino acids that bear four additional stereocenters, obtained as single stereoisomer.

Graphical abstract: Multicomponent asymmetric reactions mediated by proline lithium salt
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